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Compound of Interest

Compound Name: 1-tert-Butyl-2-methylbenzene

Cat. No.: B7884915 Get Quote

An In-Depth Technical Guide to 1-tert-Butyl-2-methylbenzene

This technical guide provides a comprehensive overview of 1-tert-Butyl-2-methylbenzene, a

significant aromatic hydrocarbon in various industrial and research applications. This document

is intended for researchers, scientists, and professionals in drug development, offering detailed

information on its nomenclature, properties, synthesis, and reaction pathways.

Nomenclature and Synonyms
The compound with the IUPAC name 1-tert-Butyl-2-methylbenzene is also known by several

other names in scientific literature and commerce. A comprehensive list of its common

synonyms is provided below to aid in literature searches and material identification.

Common Synonyms:

2-tert-Butyltoluene[1][2]

o-tert-Butyltoluene[2][3]

1-Methyl-2-tert-butylbenzene[1][3]

Benzene, 1-(1,1-dimethylethyl)-2-methyl-[2][3]

Toluene, o-tert-butyl-[3]
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1-(1,1-dimethylethyl)-2-methylbenzene[3][4]

2-t-Butyltoluene[3]

o-Methyl-tert-butylbenzene[2]

2-Methyl-tert-butylbenzene[2]

The Chemical Abstracts Service (CAS) Registry Number for 1-tert-Butyl-2-methylbenzene is

1074-92-6.[2][4][5] Its molecular formula is C₁₁H₁₆, and it has a molecular weight of 148.24

g/mol .[2][5]

Physicochemical Properties
A summary of the key physical and chemical properties of 1-tert-Butyl-2-methylbenzene is

presented in the table below. This data is essential for its handling, storage, and application in

various experimental and industrial settings.

Property Value Reference

Molecular Formula C₁₁H₁₆ [2][5]

Molecular Weight 148.24 g/mol [2][5]

Appearance Colorless liquid [4]

Boiling Point ~200 °C [5]

Melting Point ~ -50.32 °C [5]

Density 0.89 g/cm³ [1][5]

Refractive Index 1.5075 [5]

LogP 3.29250 [4]

Synthesis Protocols
The synthesis of 1-tert-Butyl-2-methylbenzene is most commonly achieved through the

Friedel-Crafts alkylation of toluene. Below is a detailed experimental protocol for this synthesis.
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3.1 Friedel-Crafts Alkylation of Toluene

This method involves the reaction of toluene with a tert-butylating agent, such as tert-butyl

chloride, in the presence of a Lewis acid catalyst like aluminum chloride.

Materials:

Toluene

tert-Butyl chloride

Anhydrous aluminum chloride (AlCl₃)

Dry diethyl ether (as solvent)

Hydrochloric acid (HCl), dilute solution

Sodium bicarbonate (NaHCO₃), saturated solution

Anhydrous magnesium sulfate (MgSO₄)

Standard laboratory glassware for organic synthesis (round-bottom flask, condenser,

dropping funnel, etc.)

Procedure:

Set up a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a

dropping funnel, and a magnetic stirrer. Ensure the apparatus is protected from atmospheric

moisture using a drying tube.

In the flask, place anhydrous aluminum chloride and dry diethyl ether.

Cool the flask in an ice bath and slowly add tert-butyl chloride from the dropping funnel.

After the addition of tert-butyl chloride, add toluene dropwise from the dropping funnel while

maintaining the low temperature.
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Once the addition is complete, allow the reaction mixture to warm to room temperature and

then reflux for a specified period to ensure the reaction goes to completion.

After reflux, cool the reaction mixture and pour it over a mixture of crushed ice and

concentrated hydrochloric acid to decompose the aluminum chloride complex.

Separate the organic layer using a separatory funnel.

Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and

again with water.

Dry the organic layer over anhydrous magnesium sulfate.

Filter to remove the drying agent and remove the solvent by rotary evaporation.

The resulting crude product, a mixture of ortho and para isomers, can be purified by

fractional distillation to isolate the desired 1-tert-butyl-2-methylbenzene (the ortho isomer).

Reaction Pathways and Logical Relationships
The synthesis of 1-tert-Butyl-2-methylbenzene via Friedel-Crafts alkylation involves a clear

electrophilic aromatic substitution mechanism. The logical relationship between the reactants

and products is illustrated in the diagram below.
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Synthesis of 1-tert-Butyl-2-methylbenzene

Toluene

Arenium Ion Intermediate

 + tert-Butyl Carbocation

tert-Butyl Chloride

tert-Butyl Carbocation
(Electrophile)

 + AlCl₃

AlCl₃ (Catalyst)

1-tert-Butyl-2-methylbenzene

 - H⁺

4-tert-Butyl-2-methylbenzene
(Para isomer)

 - H⁺ (rearrangement)

Click to download full resolution via product page

Caption: Friedel-Crafts alkylation pathway for the synthesis of 1-tert-Butyl-2-methylbenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1-tert-butyl-2-methylbenzene [stenutz.eu]

2. o-tert-Butyltoluene | C11H16 | CID 33712 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. 1074-92-6 CAS MSDS (1-TERT-BUTYL-2-METHYLBENZENE) Melting Point Boiling Point
Density CAS Chemical Properties [chemicalbook.com]

4. Page loading... [wap.guidechem.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b7884915?utm_src=pdf-body-img
https://www.benchchem.com/product/b7884915?utm_src=pdf-body
https://www.benchchem.com/product/b7884915?utm_src=pdf-custom-synthesis
http://www.stenutz.eu/chem/solv6%20(2).php?name=1-tert-butyl-2-methylbenzene
https://pubchem.ncbi.nlm.nih.gov/compound/o-tert-Butyltoluene
https://www.chemicalbook.com/ChemicalProductProperty_US_CB5496141.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB5496141.aspx
https://wap.guidechem.com/dictionary/en/1074-92-6.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7884915?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. Buy 1-tert-Butyl-2-methylbenzene | 1074-92-6 [smolecule.com]

To cite this document: BenchChem. [common synonyms for 1-tert-Butyl-2-methylbenzene].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7884915#common-synonyms-for-1-tert-butyl-2-
methylbenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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